N-(furan-2-ylmethyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H13N3O3S/c19-13(16-9-12-7-4-8-20-12)10-22-15-18-17-14(21-15)11-5-2-1-3-6-11/h1-8H,9-10H2,(H,16,19)
• InChI Key: YZPKDCDYXTXRQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(O2)SCC(=O)NCC3=CC=CO3
• Molecular Formula: C15H13N3O3S
• Molecular Weight: 315.3 g/mol

Description

N-(furan-2-ylmethyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

Mode of Action

It is known that the compound contains a furan and an oxadiazole ring, which are common motifs in many bioactive compounds .

Pharmacokinetics

The impact of these properties on the compound’s bioavailability is currently unknown .

Action Environment

Factors such as temperature, pH, and the presence of other molecules could potentially affect the compound’s action .

Advantages and Limitations for Lab Experiments

One advantage of using N-(furan-2-ylmethyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide in lab experiments is its potential for various applications. Additionally, it is relatively easy to synthesize and purify. However, one limitation is the lack of studies on its toxicity and side effects.

Future Directions

There are several future directions for research on N-(furan-2-ylmethyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide. One direction is to investigate its potential as a fluorescent probe for detecting metal ions. Another direction is to study its potential as a therapeutic agent for various diseases, including cancer, microbial infections, and inflammation. Additionally, further studies on its toxicity and side effects are needed to determine its safety for use in humans.
In conclusion, this compound is a promising compound for various applications in scientific research. Its synthesis method is relatively simple, and it has shown potential for anticancer, antimicrobial, antioxidant, and anti-inflammatory properties. However, further studies are needed to determine its safety and potential as a therapeutic agent.

Synthesis Methods

The synthesis of N-(furan-2-ylmethyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide involves the reaction of furan-2-carbaldehyde, 5-phenyl-1,3,4-oxadiazole-2-thiol, and acetic anhydride in the presence of a catalyst. The resulting product is purified through recrystallization to obtain a white crystalline solid.

Scientific Research Applications

N-(furan-2-ylmethyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide has shown potential applications in various fields of scientific research. It has been studied for its anticancer, antimicrobial, antioxidant, and anti-inflammatory properties. Additionally, it has been investigated for its potential use as a fluorescent probe for detecting metal ions.